4-((2-Chlorophenyl)amino)-2-((2-(cyclohex-1-en-1-yl)ethyl)amino)-4-oxobutanoic acid

Specification

• Molecular Formula: C18H23ClN2O3
• Molecular Weight: 350.8 g/mol
• IUPAC Name: 4-(2-chloroanilino)-2-[2-(cyclohexen-1-yl)ethylamino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C18H23ClN2O3/c19-14-8-4-5-9-15(14)21-17(22)12-16(18(23)24)20-11-10-13-6-2-1-3-7-13/h4-6,8-9,16,20H,1-3,7,10-12H2,(H,21,22)(H,23,24)
• Standard InChI Key: VEOMCUVLNZHXLW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(CC(=O)NC2=CC=CC=C2Cl)C(=O)O

Introduction

4-((2-Chlorophenyl)amino)-2-((2-(cyclohex-1-en-1-yl)ethyl)amino)-4-oxobutanoic acid is a complex organic compound with the molecular formula C18H23ClN2O3 and a molecular weight of 350.8 g/mol. This compound belongs to the category of oxobutanoic acids and features a central butanoic acid moiety with two amino substituents: one being a chlorinated phenyl group and the other a cyclohexenyl ethyl group. It is primarily used for research purposes and is not intended for therapeutic or veterinary applications.

Synthesis of 4-((2-Chlorophenyl)amino)-2-((2-(cyclohex-1-en-1-yl)ethyl)amino)-4-oxobutanoic acid

The synthesis of this compound typically involves multi-step organic reactions. These reactions are often carried out under controlled conditions, utilizing solvents such as ethanol or dimethylformamide at elevated temperatures to ensure high yields and purity of the final product. Advanced purification techniques like chromatography may be employed to isolate the compound effectively.

Potential Biological Mechanisms

Research into its specific biological mechanisms is ongoing, and detailed studies are required to elucidate its pharmacodynamics fully. The compound's unique structure positions it as a valuable candidate for further exploration in medicinal chemistry and related fields.

Potential Applications in Research

The compound is primarily used in scientific research due to its complex structure and potential biological activity. It can participate in various chemical reactions due to its functional groups, making it a candidate for studies in medicinal chemistry.